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Compound of Interest

Compound Name: Astragaloside IV

Cat. No.: B1665803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Astragaloside IV, a primary active

saponin isolated from the roots of Astragalus membranaceus. It is intended to serve as a

critical resource for professionals in research and drug development, detailing its

physicochemical properties, pharmacokinetic profile, mechanisms of action, and relevant

experimental protocols.

Physicochemical Properties
Astragaloside IV (AS-IV) is a tetracyclic triterpenoid saponin of the cycloartane type.[1][2] Its

chemical and physical characteristics are fundamental to its formulation, stability, and biological

activity. Quantitative data are summarized in Table 1.

Table 1: Physicochemical Properties of Astragaloside IV
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Property Data Citations

CAS Number 84687-43-4 [3][4][5]

Molecular Formula C₄₁H₆₈O₁₄ [3][6][7]

Molecular Weight 784.97 g/mol [2][3][4]

Appearance
White to off-white crystalline

powder
[3][5][6][7]

Melting Point 295-296 °C [4][8][9]

Solubility

Soluble in methanol, ethanol,

DMSO, and DMF.[1][2][10][11]

Sparingly soluble in water.[2]

[11]

Stability

Stable for at least 2 years

when stored at -20°C. Should

be protected from light and

moisture.[5][10]

Pharmacokinetic Profile (ADME)
The therapeutic application of Astragaloside IV is significantly influenced by its behavior in the

body. Its high molecular weight and low lipophilicity contribute to a challenging pharmacokinetic

profile.[12]

Absorption & Bioavailability: Astragaloside IV exhibits poor oral bioavailability.[13][14]

Studies have reported absolute bioavailability values as low as 2.2% to 3.66% in rats and

7.4% in beagle dogs.[8][13][14][15] This is primarily attributed to poor intestinal permeability

and its transport predominantly via a passive, paracellular route.[8][12]

Distribution: Following administration, Astragaloside IV is widely distributed to various

organs, including the liver, kidneys, lungs, heart, and spleen.[1] However, its ability to cross

the blood-brain barrier is limited.[1]

Metabolism: A significant portion of administered Astragaloside IV is metabolized in the

body, with estimates suggesting around 50% undergoes metabolic transformation.[14][16]
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Excretion: The compound and its metabolites are eliminated from the body through bile,

urine, and feces.[8][16]

Core Mechanisms of Action & Signaling Pathways
Astragaloside IV exerts a multitude of pharmacological effects, including potent anti-

inflammatory, antioxidant, and immunomodulatory activities.[5][10] These effects are mediated

through the modulation of key cellular signaling pathways.

Anti-Inflammatory Activity: Inhibition of the NF-κB
Pathway
A primary mechanism for the anti-inflammatory effects of Astragaloside IV is its inhibition of

the Nuclear Factor-kappa B (NF-κB) signaling pathway.[17][18] Under inflammatory conditions,

NF-κB translocates to the nucleus and induces the transcription of pro-inflammatory genes.[17]

Astragaloside IV can suppress the activation of this pathway, thereby reducing the production

of inflammatory cytokines like TNF-α, IL-6, and IL-1β.[1][19][20]

Caption: Astragaloside IV inhibits inflammation by blocking the NF-κB signaling pathway.

Antioxidant Activity: Activation of the Nrf2 Pathway
Astragaloside IV enhances cellular antioxidant defenses by activating the Nuclear factor

erythroid 2-related factor 2 (Nrf2) signaling pathway.[21][22] Nrf2 is a transcription factor that

upregulates the expression of numerous antioxidant and cytoprotective genes.[23] By

promoting the translocation of Nrf2 to the nucleus, Astragaloside IV boosts the cell's capacity

to neutralize reactive oxygen species (ROS), thereby mitigating oxidative stress.[24][25][26]

Caption: Astragaloside IV promotes antioxidant effects by activating the Nrf2 pathway.

Experimental Protocols
Isolation and Purification of Astragaloside IV
The extraction and purification of Astragaloside IV from Astragalus root is a multi-step process

designed to isolate the target saponin from a complex mixture of phytochemicals.[27]
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Caption: A generalized experimental workflow for the isolation of Astragaloside IV.
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Methodology:

Extraction: Powdered, dried root material is subjected to reflux extraction with an aqueous

ethanol solution.

Concentration: The crude extract is filtered and concentrated under reduced pressure to

remove the solvent.

Preliminary Purification: The concentrate is loaded onto a macroporous resin column. The

column is first washed with water to remove highly polar impurities. Astragalosides are then

eluted using a gradient of increasing ethanol concentration.

Fine Purification: Fractions enriched with AS-IV are pooled and further purified using silica

gel column chromatography with a suitable solvent system (e.g., a chloroform-methanol-

water gradient).

Final Step: The purified fractions are concentrated, and pure Astragaloside IV is obtained

through recrystallization from a solvent like methanol.

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is the standard method for the identification and quantification of Astragaloside IV,

serving as the quality control index in the Chinese Pharmacopoeia.[7]

Methodology:

System: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

Stationary Phase: C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient elution is typically employed, commonly using Acetonitrile and

Water.

Flow Rate: ~1.0 mL/min.
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Detection: Due to weak UV absorption, an Evaporative Light Scattering Detector (ELSD) is

often preferred for accurate quantification, though UV detection at low wavelengths (~203

nm) is also used.

Standard Preparation: A reference standard of Astragaloside IV is accurately weighed and

dissolved in methanol to prepare a series of calibration standards.

Sample Preparation: The extract or final product is dissolved in methanol, sonicated to

ensure complete dissolution, and filtered through a 0.45 µm filter before injection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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